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Compound of Interest

Compound Name: Hsd17B13-IN-1

Cat. No.: B15574068 Get Quote

An In-depth Overview of a Potent Inhibitor for Nonalcoholic Fatty Liver Disease Research

This technical guide provides a comprehensive overview of Hsd17B13-IN-1, a potent inhibitor

of 17β-Hydroxysteroid Dehydrogenase 13 (HSD17B13). This document is intended for

researchers, scientists, and drug development professionals investigating the therapeutic

potential of HSD17B13 inhibition in nonalcoholic fatty liver disease (NAFLD), nonalcoholic

steatohepatitis (NASH), and other related liver disorders.

Supplier and Purchasing Information
Hsd17B13-IN-1 is a commercially available research chemical. The primary supplier is

MedchemExpress.
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Parameter Information

Supplier MedchemExpress

Product Name HSD17B13-IN-1

Catalog Number HY-148926

CAS Number 2770246-02-9

Molecular Formula C₂₃H₁₄Cl₂F₃N₃O₄

Molecular Weight 524.28 g/mol

Purity >98%

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.

Quantitative Data
Hsd17B13-IN-1 is a potent inhibitor of HSD17B13. For comparative purposes, this guide also

includes data for other well-characterized HSD17B13 inhibitors.

Inhibitor Target IC₅₀
Assay
Conditions

Reference

Hsd17B13-IN-1
Human

HSD17B13
< 0.1 µM

Substrate:

Estradiol
[1]

BI-3231
Human

HSD17B13
1 nM --- [2]

Mouse

HSD17B13
13 nM --- [2]

Hsd17B13-IN-9
Human

HSD17B13
0.01 µM

50 nM

HSD17B13
[3]

INI-822
Human

HSD17B13
≤ 0.1 µM

LC/MS-based

estrone detection
[4]
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HSD17B13 Signaling and Mechanism of Action
HSD17B13 is a lipid droplet-associated enzyme predominantly expressed in the liver.[5] Its

expression is upregulated in NAFLD, where it is thought to contribute to the progression of the

disease. The enzyme is involved in hepatic lipid and retinol metabolism.[6] The signaling

pathway involves the Liver X Receptor α (LXRα) and Sterol Regulatory Element-Binding

Protein-1c (SREBP-1c), key regulators of lipogenesis.[5][7] Inhibition of HSD17B13 is a

promising therapeutic strategy to mitigate the progression of NAFLD.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Hsd17B13_IN_100_Cell_Based_Assay_Development.pdf
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://www.benchchem.com/pdf/Biological_function_of_HSD17B13_in_hepatocytes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transcriptional Regulation

Cellular Function and Pathophysiology

LXRα

SREBP-1c

activates

HSD17B13 Gene

induces transcription

HSD17B13 Protein

translation

Lipid Droplets

localizes to

Retinol Increased Lipogenesis

promotes

Retinaldehyde

catalyzes

Hepatic Steatosis (NAFLD)

leads to

NASH / Fibrosis

progresses to

Hsd17B13-IN-1

inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare serial dilution of Hsd17B13-IN-1

Add inhibitor and enzyme to 384-well plate

Initiate reaction with substrate and cofactor

Incubate at room temperature

Add NAD(P)H-Glo™ detection reagent

Measure luminescence

Calculate IC50 value

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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